Cas no 1806942-75-5 (2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine
• CAS No: 1806942-75-5
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4887611
• Update Time: 2025-10-28

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-14-6-2-5(13)7(8(10)11)4(3-9)12-6/h2,8H,3H2,1H3,(H,12,13)
• InChI Key： SWAXREQWGRPOQN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(C=C(N1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine

2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine: A Comprehensive Overview

The compound with CAS No 1806942-75-5, known as 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a chloromethyl group at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 4, and a methoxy group at position 6. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity and potential applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation-reduction processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels when synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to streamline the reaction process, reducing reaction times while maintaining product quality.

One of the most promising applications of 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine lies in its potential as a precursor for various bioactive molecules. The presence of multiple functional groups makes it an ideal candidate for further modification to create derivatives with enhanced pharmacological properties. For example, studies have shown that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable leads for drug development.

In addition to its role in drug discovery, this compound has also been investigated for its potential in agrochemicals. The chloromethyl and difluoromethyl groups are known to confer certain pesticidal properties, which could be harnessed to develop new generations of pesticides with improved efficacy and reduced environmental impact. Recent research has focused on optimizing the bioavailability and stability of such compounds to ensure their practical application in agricultural settings.

The physical properties of 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine are equally intriguing. Its solubility profile, melting point, and thermal stability are factors that influence its suitability for various industrial applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately, providing insights into its molecular structure and behavior under different conditions.

From an environmental perspective, understanding the degradation pathways of this compound is essential to assess its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules. This knowledge is critical for designing sustainable manufacturing processes and minimizing the environmental footprint associated with its production.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-hydroxy-6-methoxypyridine represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's properties and potential uses, it is likely to remain a focal point in the scientific community for years to come.